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Cat. No.: B075235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of

tripropylborane in various organic solvents. Due to the limited availability of specific

quantitative data in publicly accessible literature, this document focuses on qualitative solubility

information, physical properties, and outlines a comprehensive experimental protocol for the

safe and accurate determination of tripropylborane solubility. This guide is intended to be a

valuable resource for laboratory professionals working with this pyrophoric and air-sensitive

compound.

Introduction to Tripropylborane
Tripropylborane, with the chemical formula B(C₃H₇)₃, is an organoboron compound that exists

as a clear, colorless liquid at room temperature.[1] It is a highly reactive substance, known for

its pyrophoric nature, meaning it can spontaneously ignite upon contact with air. This reactivity

necessitates handling in an inert atmosphere to ensure safety and maintain its chemical

integrity. Tripropylborane is a valuable reagent in organic synthesis, primarily utilized in

hydroboration reactions and as a potent reducing agent. An understanding of its solubility in

various organic solvents is critical for its effective use in these applications, enabling proper

solvent selection for reactions, purifications, and formulations.
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Physical and Chemical Properties of
Tripropylborane
A summary of the key physical and chemical properties of tripropylborane is presented in

Table 1. These properties are essential for its safe handling and for understanding its behavior

in different solvent systems.

Table 1: Physical and Chemical Properties of Tripropylborane

Property Value Reference

Molecular Formula C₉H₂₁B [2]

Molecular Weight 140.07 g/mol [2]

Appearance Colorless liquid [1]

Density 0.7204 g/cm³ at 24.7 °C [3]

Melting Point -56 °C [3]

Boiling Point 159 °C [3]

Flash Point

-33 °F (-36 °C) (open cup) for

Triethylborane (as an indicator

of flammability)

[2]

Reactivity

Pyrophoric (ignites

spontaneously in air), reacts

with water and protic solvents.

[1]

Qualitative Solubility of Tripropylborane
Based on available literature, tripropylborane exhibits the following general solubility

characteristics:

Water: Insoluble.[1] Like most organoboron compounds with alkyl chains, tripropylborane is

hydrophobic.
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Non-Polar Organic Solvents: Soluble to miscible.[1][4] This includes a range of common

laboratory solvents:

Alkanes: Hexane

Aromatic Hydrocarbons: Toluene

Ethers: Diethyl ether, Tetrahydrofuran (THF)

Polar Aprotic Solvents: While specific data is unavailable, it is anticipated to be soluble in

solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), though its reactivity

with any trace amounts of water in these hygroscopic solvents should be a consideration.

Polar Protic Solvents: Insoluble and reactive. Tripropylborane will react with alcohols and

other protic solvents.

The principle of "like dissolves like" is a good predictor of tripropylborane's solubility. As a

non-polar molecule, it dissolves well in other non-polar solvents. The solubility of

tripropylborane in organic solvents is also influenced by temperature, generally increasing as

the temperature rises.[1]

Experimental Protocol for the Quantitative
Determination of Tripropylborane Solubility
The pyrophoric and air-sensitive nature of tripropylborane demands specialized handling

techniques to ensure safety and accuracy during solubility determination. The following

protocol outlines a gravimetric method for determining the solubility of tripropylborane in an

organic solvent. This method should be performed in a well-ventilated fume hood or, preferably,

within an inert atmosphere glovebox.

Materials and Equipment
Tripropylborane (in a Sure/Seal™ or similar air-sensitive reagent bottle)

Anhydrous organic solvent of interest (e.g., hexane, toluene, diethyl ether)

Inert gas supply (Nitrogen or Argon) with a manifold (Schlenk line)
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Glovebox (optional, but highly recommended)

Schlenk flasks or other suitable reaction vessels with septa

Gas-tight syringes and needles

Cannula (double-tipped needle)

Analytical balance (accurate to at least 0.1 mg)

Thermostatically controlled bath or heating mantle with a temperature probe

Magnetic stirrer and stir bars

Filtration apparatus suitable for air-sensitive techniques (e.g., Schlenk filter stick)

Pre-weighed collection vials with septa

Experimental Workflow
The logical workflow for determining the solubility of tripropylborane is depicted in the

following diagram.
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Caption: Experimental workflow for determining tripropylborane solubility.
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Step-by-Step Procedure
Preparation:

All glassware must be thoroughly oven-dried (e.g., at 120 °C for at least 4 hours) and

subsequently cooled under a stream of inert gas to remove any adsorbed moisture.

The organic solvent must be anhydrous. If not purchased as such, it should be dried over

a suitable drying agent (e.g., molecular sieves) and degassed by several freeze-pump-

thaw cycles or by sparging with an inert gas.

Equilibration:

In an inert atmosphere (glovebox or under a positive pressure of inert gas using a Schlenk

line), transfer a known mass of the anhydrous solvent into a pre-weighed Schlenk flask

containing a magnetic stir bar.

Using a gas-tight syringe, carefully add an excess of tripropylborane to the solvent. The

formation of a separate liquid phase or turbidity indicates that an excess has been added.

Seal the flask and place it in a thermostatically controlled bath set to the desired

temperature.

Stir the mixture vigorously for a sufficient amount of time (e.g., 24 hours) to ensure that

equilibrium is reached. The time required for equilibration may need to be determined

empirically.

Sample Collection and Analysis:

Once equilibrium is established, stop the stirring and allow the excess tripropylborane to

settle.

Using a Schlenk filter stick or a cannula with a filter tip, carefully withdraw a sample of the

clear, saturated supernatant and transfer it to a pre-weighed, sealable vial. It is crucial to

avoid transferring any of the undissolved tripropylborane.

Accurately weigh the vial containing the saturated solution to determine the total mass of

the solution.
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Carefully evaporate the solvent from the vial under a gentle stream of inert gas or under

vacuum. Given the volatility of tripropylborane, this step should be performed at a low

temperature to minimize loss of the solute.

Once the solvent is completely removed, reweigh the vial containing the tripropylborane
residue.

Calculation of Solubility:

Mass of the saturated solution = (Mass of vial + solution) - (Mass of empty vial)

Mass of tripropylborane in the saturated solution = (Mass of vial + residue) - (Mass of

empty vial)

Mass of solvent in the saturated solution = (Mass of the saturated solution) - (Mass of

tripropylborane in the saturated solution)

Solubility ( g/100 g solvent) = [(Mass of tripropylborane) / (Mass of solvent)] x 100

Alternative Analytical Techniques for Quantification
While the gravimetric method is straightforward, other analytical techniques can be employed

to determine the concentration of tripropylborane in the saturated solution. These methods

may offer higher precision and are particularly useful if the gravimetric method is challenging

due to the volatility of the components.

Gas Chromatography (GC): A calibrated GC method can be used to determine the

concentration of tripropylborane in the saturated solution. An internal standard should be

used to improve accuracy.

Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or Inductively

Coupled Plasma - Mass Spectrometry (ICP-MS): These highly sensitive techniques can be

used to determine the boron concentration in a diluted aliquot of the saturated solution.[5]

This value can then be used to calculate the concentration of tripropylborane.

Safety Considerations
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Tripropylborane is a pyrophoric and air-sensitive compound. All handling must be conducted

under an inert atmosphere (nitrogen or argon).[6][7][8] Appropriate personal protective

equipment (PPE), including a flame-retardant lab coat, safety glasses, and gloves, must be

worn. Work should be performed in a chemical fume hood, and a Class D fire extinguisher (for

combustible metals) should be readily available. All waste containing tripropylborane must be

quenched and disposed of according to institutional safety guidelines.

Conclusion
This technical guide has summarized the available information on the solubility of

tripropylborane in organic solvents and provided a detailed experimental protocol for its

quantitative determination. While specific quantitative data is not readily available in the

literature, the qualitative information and the proposed methodology offer a solid foundation for

researchers, scientists, and drug development professionals working with this important but

hazardous compound. The careful application of the described procedures will enable the safe

and accurate determination of its solubility, facilitating its effective use in various synthetic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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